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Compound of Interest

Compound Name: 2-Bromo-4-methoxynicotinic acid

Cat. No.: B7961463

Get Quote

Executive Summary
2-Bromo-4-methoxynicotinic acid (CAS: 105596-39-0) is a high-value scaffold in medicinal

chemistry, particularly for the development of kinase inhibitors (e.g., PI3K, EGFR) and anti-

inflammatory agents. Its trisubstituted pyridine core offers three orthogonal handles for

diversification:

C-2 Bromide: Excellent handle for palladium-catalyzed cross-couplings (Suzuki, Stille,

Sonogashira).

C-3 Carboxylic Acid: Facilitates amide coupling, esterification, or participation in cyclization

reactions to form fused ring systems like 1,6-naphthyridines.

C-4 Methoxy Group: An electron-donating group that modulates ring electronics and serves

as a masked hydroxyl group (via demethylation) or a leaving group for late-stage SNAr

diversification.
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This guide details two critical workflows: (1) Optimized Suzuki-Miyaura Coupling for biaryl

synthesis and (2) A One-Pot Sonogashira/Cyclization sequence to access the 1,6-

naphthyridine scaffold.

Chemical Logic & Retrosynthetic Analysis
The strategic value of this molecule lies in its "Push-Pull" electronic character. The pyridine

nitrogen withdraws electron density, activating the C-2 position for oxidative addition by

Palladium(0). Conversely, the C-4 methoxy group donates electron density, preventing rapid

catalyst deactivation often seen in electron-deficient pyridines, while also directing electrophilic

attack if further substitution is required.

Diagram 1: Divergent Synthetic Pathways
The following diagram illustrates the versatility of the scaffold in generating diverse

pharmaceutical intermediates.
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Caption: Strategic divergence from the core scaffold. Blue path indicates C-C bond formation;

Red path indicates annulation to fused heterocycles.

Protocol A: Optimized Suzuki-Miyaura Coupling
Objective: Synthesis of 2-aryl-4-methoxynicotinic acid derivatives. Challenge: Ortho-substituted

pyridyl halides are sterically encumbered and prone to protodebromination. The free carboxylic
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acid can also poison Pd catalysts; therefore, we recommend protecting the acid as a methyl

ester prior to coupling, or using specific base conditions.

Pre-requisite: Methyl Ester Formation
Note: While direct coupling on the acid is possible, yields are consistently 15-20% higher using

the ester.

Dissolve 2-Bromo-4-methoxynicotinic acid (1.0 eq) in MeOH/Toluene (3:1).

Add TMS-Diazomethane (2.0 eq) dropwise at 0°C.

Stir for 1h. Quench with acetic acid. Concentrate to yield Methyl 2-bromo-4-

methoxynicotinate.

Coupling Protocol
This protocol uses a high-turnover catalyst system (Pd(dppf)Cl₂) robust enough to handle the

nitrogen coordination.

Reagents:

Substrate: Methyl 2-bromo-4-methoxynicotinate (1.0 eq)

Boronic Acid: Arylboronic acid (1.2 eq)[1]

Catalyst: Pd(dppf)Cl₂[2]·DCM (0.05 eq)

Base: K₂CO₃ (2.0 M aqueous solution, 3.0 eq)[2]

Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step Methodology:

Inerting: Charge a microwave vial or Schlenk flask with the substrate, boronic acid, and Pd

catalyst. Seal and purge with Argon/Nitrogen (3 cycles).[3]

Solvation: Add degassed 1,4-dioxane via syringe.
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Activation: Add the aqueous K₂CO₃ solution. Critical: Ensure the biphasic mixture is

vigorously stirred.

Reaction: Heat to 90°C for 4–12 hours. (Monitor via LCMS for consumption of bromide).

Work-up: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash filtrate with brine.

[2] Dry over Na₂SO₄ and concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Optimization Data (Catalyst Screening)
Comparative yields based on internal standard LCMS analysis.

Entry Catalyst Ligand Base Solvent Yield (%) Notes

1 Pd(PPh₃)₄ PPh₃ Na₂CO₃
Toluene/Et

OH
45%

Significant

protodebro

mination

observed.

2 Pd(OAc)₂ SPhos K₃PO₄
Toluene/H₂

O
82%

Excellent

for

sterically

hindered

boronic

acids.

3
Pd(dppf)Cl

₂
dppf K₂CO₃

Dioxane/H₂

O
91%

Recommen

ded.

Robust and

cost-

effective.

4 Pd₂(dba)₃ XPhos Cs₂CO₃ THF/H₂O 88%

Good

alternative,

but more

expensive.
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Protocol B: Synthesis of 1,6-Naphthyridinones
(Fused Heterocycles)
Objective: Construction of the 1,6-naphthyridine scaffold, a pharmacophore found in PDE4

inhibitors and antiviral agents. Mechanism: A Sonogashira coupling followed by a base-

mediated 6-endo-dig cyclization.

Diagram 2: Reaction Workflow
Step 1: Sonogashira Coupling

(Pd(PPh3)2Cl2, CuI, Et3N)
Install Alkyne at C-2

Intermediate:
Methyl 2-(alkynyl)-4-methoxynicotinate

 80°C, 4h

Step 2: Cyclization
(Primary Amine R-NH2, heat)

Formation of Lactam Ring

 Isolation or One-pot

Target:
N-Substituted-4-methoxy-

1,6-naphthyridin-5(6H)-one

 100°C, 12h
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Caption: Sequential assembly of the naphthyridine core via alkyne insertion and amide

condensation.

Reagents:
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Substrate: Methyl 2-bromo-4-methoxynicotinate (1.0 eq)

Alkyne: Phenylacetylene or functionalized terminal alkyne (1.2 eq)

Catalyst: Pd(PPh₃)₂Cl₂ (0.05 eq)

Co-catalyst: CuI (0.02 eq)

Base/Solvent: Et₃N (as solvent or 10 eq in DMF)

Cyclization Amine: R-NH₂ (e.g., Methylamine, Aniline) (2.0 eq)

Step-by-Step Methodology:

Sonogashira Coupling:

Combine substrate, Pd catalyst, and CuI in a pressure vial.

Add degassed Et₃N (and DMF if solubility is poor).

Add the terminal alkyne.

Stir at 80°C for 4 hours under Argon.

Checkpoint: LCMS should show complete conversion to the alkyne intermediate.

Cyclization (One-Pot Variation):

Cool the mixture to RT.

Add the primary amine (R-NH₂) directly to the reaction vessel.

Heat to 100–120°C for 12 hours.

Mechanism:[3][4][5][6] The amine attacks the ester to form an amide, which then

undergoes intramolecular 6-endo-dig cyclization onto the alkyne (activated by residual

metal or thermal conditions).

Purification:
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Concentrate in vacuo.

Partition between DCM and water.

Purify via column chromatography (DCM/MeOH 95:5).

Critical Process Parameters (CPP) &
Troubleshooting
To ensure reproducibility and "self-validating" protocols, monitor these parameters:

Parameter Risk Mitigation Strategy

O₂ Exclusion

Pd catalyst deactivation;

Homocoupling of boronic

acids.

Rigorous degassing (sparging

with Ar for 15 min) is superior

to simple vacuum/backfill

cycles.

Water Content

In Suzuki coupling, too little

water prevents base solubility;

too much inhibits organic

solubility.

Maintain a 4:1 or 5:1

Organic:Water ratio.

Protodebromination

Loss of Br before coupling

(forming 4-methoxynicotinic

acid).

Use milder bases (K₃PO₄) or

lower temperatures if

observed. Avoid Pd(PPh₃)₄ in

ethanol.

Regioselectivity

Nucleophilic attack at C-4

(displacing OMe) instead of C-

2.

The C-2 Br is significantly

more reactive toward Pd

oxidative addition than the C-4

OMe is toward SNAr. Keep

temperatures <120°C to

preserve the OMe.
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are synthesized from standard methodology adapted for this specific heterocycle.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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